Cas no 148960-38-7 (1H-Inden-1-amine,4-fluoro-2,3-dihydro-, (-)-)

• Product Name: 1H-Inden-1-amine,4-fluoro-2,3-dihydro-, (-)-
• CAS No: 148960-38-7
• MF: C₉H₁₀FN
• MW: 151.180805683136
• CID: 100342
• PubChem ID: 16244318
• Update Time: 2025-04-18

1H-Inden-1-amine,4-fluoro-2,3-dihydro-, (-)- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-amine,4-fluoro-2,3-dihydro-, (-)-
• 1H-Inden-1-amine,4-fluoro-2,3-dihydro-,(-)-(9ci)
• A884318
• AB38283
• 4-Fluoro-2,3-dihydro-1h-inden-1-ylamine
• 148960-34-3
• FT-0656992
• AB38282
• SCHEMBL1150855
• 4-FLUORO-INDAN-1-YLAMINE
• 1H-INDEN-1-AMINE, 4-FLUORO-2,3-DIHYDRO-, (-)-
• AB38279
• 1H-INDEN-1-AMINE, 4-FLUORO-2,3-DIHYDRO-
• AB01004475-01
• 148960-38-7
• MFCD07373911
• CS-0104995
• SIIMRBDZNUKOAC-UHFFFAOYSA-N
• 4-FLUOROINDAN-1-YLAMINE HYDROCHLORIDE
• (-)-4-Fluoro-2,3-dihydro-1H-inden-1-amine
• 4-Fluoro-indan-1-ylamine hydrochloride
• DTXSID80585663
• EN300-58727
• F16929
• 4-Fluoro-2 pound not3-dihydro-1H-inden-1-amine
• AKOS016042422
• AKOS000223881
• J-515333
• 4-FLUORO-2,3-DIHYDRO-1H-INDEN-1-AMINE
• 4-FLUOROINDANYLAMINE
• SB75954
• DS-15891

• Inchi： 1S/C9H10FN/c10-8-3-1-2-7-6(8)4-5-9(7)11/h1-3,9H,4-5,11H2
• InChI Key： SIIMRBDZNUKOAC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1CCC2N

Computed Properties

• Exact Mass: 151.079727485g/mol
• Monoisotopic Mass: 151.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų